Cas no 2877688-51-0 (N-(oxan-4-yl)-2-[1-(quinazolin-4-yl)piperidin-4-yl]acetamide)

• Product Name: N-(oxan-4-yl)-2-[1-(quinazolin-4-yl)piperidin-4-yl]acetamide
• CAS No: 2877688-51-0
• MF: C₂₀H₂₆N₄O₂
• MW: 354.446044445038
• CID: 5309206
• PubChem ID: 165432069
• Update Time: 2025-06-12

N-(oxan-4-yl)-2-[1-(quinazolin-4-yl)piperidin-4-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• F6830-8204
• 2877688-51-0
• N-(oxan-4-yl)-2-[1-(quinazolin-4-yl)piperidin-4-yl]acetamide
• AKOS040887772
• 1-(4-Quinazolinyl)-N-(tetrahydro-2H-pyran-4-yl)-4-piperidineacetamide

• Inchi： 1S/C20H26N4O2/c25-19(23-16-7-11-26-12-8-16)13-15-5-9-24(10-6-15)20-17-3-1-2-4-18(17)21-14-22-20/h1-4,14-16H,5-13H2,(H,23,25)
• InChI Key： MCQDHAOGGKZNPI-UHFFFAOYSA-N
• SMILES： N1(C2=C3C(=NC=N2)C=CC=C3)CCC(CC(NC2CCOCC2)=O)CC1

Computed Properties

• Exact Mass: 354.20557608g/mol
• Monoisotopic Mass: 354.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 614.1±45.0 °C(Predicted)
• pka: 15.40±0.20(Predicted)

Additional information on N-(oxan-4-yl)-2-[1-(quinazolin-4-yl)piperidin-4-yl]acetamide

Introduction to N-(oxan-4-yl)-2-[1-(quinazolin-4-yl)piperidin-4-yl]acetamide (CAS No. 2877688-51-0)

N-(oxan-4-yl)-2-[1-(quinazolin-4-yl)piperidin-4-yl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by the CAS number 2877688-51-0, represents a fusion of heterocyclic chemistry and peptidomimetics, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of N-(oxan-4-yl)-2-[1-(quinazolin-4-yl)piperidin-4-yl]acetamide incorporates several key pharmacophoric elements that are known to interact with biological targets. The presence of an oxan ring, which is a five-membered oxygen-containing heterocycle, contributes to the compound's overall stability and bioavailability. Additionally, the quinazolinyl and piperidinyl moieties provide a rich scaffold for binding to various enzymes and receptors, suggesting potential therapeutic applications in modulating biological pathways.

In recent years, there has been a surge in research focused on developing novel small molecules that can interact with complex biological systems. N-(oxan-4-yl)-2-[1-(quinazolin-4-yl)piperidin-4-yl]acetamide has emerged as a compound of interest due to its ability to engage with multiple targets simultaneously. This multitarget engagement capability is particularly valuable in the context of multifactorial diseases, where modulating several pathways can lead to more effective therapeutic outcomes.

The pharmacological profile of N-(oxan-4-yl)-2-[1-(quinazolin-4-yl)piperidin-4-yl]acetamide has been the subject of several preliminary studies. These studies have highlighted its potential as an inhibitor of enzymes involved in cancer progression and inflammation. The compound's ability to disrupt key signaling pathways has made it a candidate for further investigation in preclinical models. Additionally, its structural features suggest that it may have applications in treating neurological disorders, where modulation of neurotransmitter activity is crucial.

The synthesis of N-(oxan-4-yl)-2-[1-(quinazolin-4-yl)piperidin-4-yl]acetamide involves a series of well-defined chemical transformations that showcase the expertise of synthetic chemists in constructing complex molecular architectures. The use of advanced techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions has enabled the efficient assembly of the target molecule. These synthetic strategies not only highlight the compound's accessibility but also demonstrate the versatility of modern organic chemistry in drug development.

In the context of drug discovery, N-(oxan-4-yl)-2-[1-(quinazolin-4-ytl))piperidin

The potential applications of N-(

The future direction